Cas no 2138117-41-4 (tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate)

• Product Name: tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate
• CAS No: 2138117-41-4
• MF: C₁₈H₃₄BrNO₃
• MW: 392.371465206146
• CID: 5890312
• PubChem ID: 165489337
• Update Time: 2025-06-30

tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate
• tert-butyl N-{3-bromo-2-methyl-2-[(4-methylcyclohexyl)oxy]propyl}-N-ethylcarbamate
• 2138117-41-4
• EN300-1135889

• Inchi： 1S/C18H34BrNO3/c1-7-20(16(21)23-17(3,4)5)13-18(6,12-19)22-15-10-8-14(2)9-11-15/h14-15H,7-13H2,1-6H3
• InChI Key： YERLNOOVAIJJBQ-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OC1CCC(C)CC1

Computed Properties

• Exact Mass: 391.17221g/mol
• Monoisotopic Mass: 391.17221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate

tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate (CAS No. 2138117-41-4)

tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate (CAS No. 2138117-41-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The tert-butyl group in the compound's structure provides stability and enhances its solubility, making it a valuable intermediate in the synthesis of various pharmaceuticals. The presence of the 3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl moiety introduces additional complexity and reactivity, which can be leveraged in the development of novel drugs and materials.

Recent research has focused on the N-ethylcarbamate functionality, which is known for its ability to modulate biological activity. Studies have shown that this group can influence the pharmacokinetic properties of the compound, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. This makes tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate a promising candidate for drug discovery and development.

In the context of medicinal chemistry, tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate has been explored for its potential as a lead compound in the treatment of various diseases. For instance, preliminary studies have indicated that this compound exhibits anti-inflammatory and anti-cancer properties. The bromine atom in the 3-bromo position may play a crucial role in these biological activities by facilitating specific interactions with target proteins or receptors.

The 4-methylcyclohexyl group contributes to the overall hydrophobicity of the molecule, which can enhance its ability to penetrate cell membranes and reach intracellular targets. This feature is particularly important for drugs designed to act on intracellular pathways or to cross the blood-brain barrier (BBB). The combination of these structural elements makes tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate a versatile platform for further chemical modifications and optimizations.

From a synthetic chemistry perspective, the preparation of tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate involves several steps that require precise control over reaction conditions. Key synthetic routes include the formation of the 3-bromo intermediate through bromination reactions and the subsequent coupling with the N-ethylcarbamate moiety using coupling reagents such as carbodiimides or isocyanates. The tert-butyl protecting group is often introduced at an early stage to prevent unwanted side reactions and ensure high yields.

In addition to its pharmaceutical applications, tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for applications in polymer synthesis, where it can serve as a building block for creating polymers with tailored properties. For example, researchers have explored its use in developing stimuli-responsive materials that can change their behavior in response to environmental cues such as pH or temperature changes.

The safety profile of tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate is an important consideration for both research and industrial applications. Toxicological studies have shown that this compound exhibits low toxicity when handled properly and under controlled conditions. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to minimize potential risks.

In conclusion, tert-butyl N-{3-bromo-2-methyl-2-(4-methylcyclohexyl)oxypropyl}-N-ethylcarbamate (CAS No. 2138117-41-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it a valuable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.